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Compound of Interest

Compound Name:
2,2-Bis(4-hydroxy-3,5-

dimethylphenyl)propane

Cat. No.: B1329526 Get Quote

Tetramethyl Bisphenol A (TMBPA), chemically known as 2,2-Bis(4-hydroxy-3,5-
dimethylphenyl)propane, is a methylated congener of the widely used industrial chemical,

Bisphenol A (BPA).[1][2] It has emerged as a significant monomer in the production of

advanced polymers, including high-performance polycarbonates and epoxy resins, and as a

halogen-free flame retardant.[3][4][5] The addition of four methyl groups to the BPA backbone

imparts unique characteristics, notably enhanced thermal stability and mechanical properties in

the resulting polymers.[6][7] However, as with many BPA analogues, its increasing industrial

application has prompted rigorous investigation into its toxicological and environmental profile,

revealing a complex biological activity that warrants careful consideration by researchers and

developers.[3] This guide provides a comprehensive technical overview of TMBPA, from its

fundamental properties and synthesis to its applications and biological interactions, offering

field-proven insights for the scientific community.

Section 1: Core Physicochemical Properties
TMBPA's distinct structure is the foundation of its performance characteristics. The presence of

methyl groups at the ortho positions to the hydroxyl groups on both phenyl rings introduces

significant steric hindrance. This structural feature is key to understanding its behavior, both in

polymerization reactions and in biological systems.
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Property Value Source

Chemical Name
2,2-Bis(4-hydroxy-3,5-

dimethylphenyl)propane
[2]

Synonyms Bisxylenol A, TMBPA [2]

CAS Number 5613-46-7 [2]

Molecular Formula C₁₉H₂₄O₂ [2][8]

Molecular Weight 284.39 g/mol [2][8]

Appearance White solid / paste-like product [4]

Purity (Typical) ≥97% to ≥98.5% [2][4]

Section 2: Synthesis and Manufacturing
The industrial production of TMBPA is primarily achieved through the acid-catalyzed

condensation of two equivalents of 2,6-xylenol with one equivalent of acetone.[1][4] This

reaction is analogous to the synthesis of BPA from phenol and acetone. The choice of catalysts

and reaction conditions is critical for achieving high purity and yield.

Experimental Protocol: High-Purity Synthesis of TMBPA
This protocol is adapted from established methodologies for the synthesis of high-purity

TMBPA, suitable for polymerization applications.[4] The rationale behind a two-stage catalyst

addition is to control the reaction kinetics, optimizing for the desired condensation reaction

while minimizing side-product formation.

Materials:

2,6-Xylenol

Acetone

Organic Carboxylic Acid Catalyst (e.g., Oxalic Acid)

Organic Sulfonic Acid Catalyst (e.g., p-Toluenesulfonic acid)
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Organic Solvent for washing (e.g., Toluene)

Reactor with heating and stirring capabilities

Kneading machine

Filtration and drying equipment

Methodology:

Reactant Preparation: In a reactor, heat 2,6-xylenol until it is in a molten state.

Initial Catalysis: Add the organic carboxylic acid catalyst to the molten 2,6-xylenol and stir to

ensure a homogenous mixture. This initial, weaker acid begins to protonate the acetone,

preparing it for nucleophilic attack.

Condensation Reaction: Continuously add the more potent organic sulfonic acid catalyst,

followed by the gradual addition of acetone. The stronger acid fully catalyzes the electrophilic

substitution of the activated acetone onto the electron-rich 2,6-xylenol rings. The reaction is

exothermic and should be controlled to obtain a thick slurry.

Product Thickening: Transfer the resulting slurry to a kneading machine. Stirring in the

kneader helps to homogenize the product and complete the reaction, resulting in a paste-like

crude product.

Purification: Transfer the paste to a stirrer and wash with an appropriate organic solvent to

remove unreacted starting materials and catalyst residues.

Isolation: Filter the washed solid product and dry it under vacuum to obtain high-purity

TMBPA. This process can yield a product with a purity exceeding 98.5%.[4]

Synthesis Workflow Diagram
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Figure 1: TMBPA Synthesis Workflow
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Caption: TMBPA's bulky structure restricts polymer chain mobility, increasing Tg.

Section 4: Toxicological Profile and Endocrine
Activity
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The toxicological profile of TMBPA is an area of active research, with studies indicating it can

interact with the endocrine system. As a structural analogue of BPA, a known endocrine-

disrupting chemical (EDC), TMBPA has been scrutinized for similar activities. [3][9] Key

Findings:

Estrogenic and Anti-Androgenic Activity:In vitro studies have shown that TMBPA can exhibit

estrogenic activity, in some cases with a potency similar to BPA. [3][10]Furthermore, it has

demonstrated significant anti-androgenic activity, antagonizing the effects of hormones like

5α-dihydrotestosterone. [10][11]One comparative study found TMBPA to have the highest

anti-androgenic activity among 19 tested BPA analogues. [10]* Thyroid Hormone Disruption:

TMBPA has been reported to exhibit thyroid hormonal activity and has been described as a

flame retardant with anti-thyroid hormonal activity. [2][10]It can interact with thyroid hormone

receptors, indicating a potential to disrupt the hypothalamic-pituitary-thyroid (HPT) axis. [3]*

Reproductive and Developmental Toxicity: Studies using zebrafish embryos have shown that

TMBPA exposure can lead to adverse developmental effects, including decreased hatching

rates, pericardial edema, and tail curvature. [3]In rats, TMBPA has been shown to be toxic to

Leydig cells, inhibiting testosterone synthesis in late puberty. [3][12] It is crucial to distinguish

TMBPA from another BPA alternative, Tetramethyl Bisphenol F (TMBPF). While both are

used in industry, some studies on TMBPF, particularly in the context of can coatings, have

reported minimal estrogenic activity, leading to some confusion in the literature. [13][14]

[15]The data for TMBPA, however, points towards a more pronounced endocrine-disrupting

potential. [3][10]

Known Endocrine Disruption Pathways
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Figure 3: TMBPA's Interactions with Endocrine Pathways
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Caption: TMBPA interacts with multiple hormone receptors, leading to endocrine disruption.

Section 5: Environmental Considerations
While specific, extensive environmental fate data for TMBPA is limited, its structural similarity to

BPA allows for some informed predictions. Aquatic environments are considered the primary

sink for bisphenol compounds. [3]Given its increasing use, environmental concentrations of

TMBPA are expected to rise, following the trend observed for BPA and other analogues. [3]

Like BPA, TMBPA has moderate water solubility and may adsorb to sediment. [16]However, the
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additional methyl groups could potentially alter its biodegradability compared to BPA. The

established toxicity of TMBPA to aquatic organisms like zebrafish at low microgram-per-liter

concentrations highlights the potential environmental hazard it poses. [3]Further research is

urgently needed to fully characterize its persistence, bioaccumulation potential, and long-term

ecological impact.

Conclusion
Tetramethyl Bisphenol A stands as a scientifically significant molecule, offering clear

advantages in the realm of polymer science for creating materials with enhanced thermal and

mechanical robustness. Its utility in producing high-performance polycarbonates, epoxy resins,

and flame retardants is well-established. However, this performance profile is counterbalanced

by a growing body of evidence indicating that TMBPA is a potent endocrine-disrupting

chemical, with demonstrated estrogenic, anti-androgenic, and thyroid-disrupting activities. For

researchers, scientists, and drug development professionals, TMBPA serves as a compelling

case study: a material that solves engineering challenges while simultaneously posing complex

biological questions. A comprehensive risk-benefit analysis, grounded in continued toxicological

and environmental research, is imperative for its responsible application and regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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